Cas no 1219967-58-4 (3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride)

• Product Name: 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride
• CAS No: 1219967-58-4
• MF: C₁₂H₂₄ClNO
• MW: 233.778062820435
• CID: 4687341
• Update Time: 2025-10-28

3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-PENTENYLOXY)ETHYL]PIPERIDINE HYDROCHLORIDE
• 3-(2-(Pent-4-en-1-yloxy)ethyl)piperidine hydrochloride
• 3-[2-(pent-4-en-1-yloxy)ethyl]piperidine hydrochloride
• 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride

• Inchi： 1S/C12H23NO.ClH/c1-2-3-4-9-14-10-7-12-6-5-8-13-11-12;/h2,12-13H,1,3-11H2;1H
• InChI Key： HROQHSXOBMGSSN-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC=C)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 147
• Topological Polar Surface Area: 21.3

Additional information on 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride

3-[2-(4-Pentenyloxy)ethyl]piperidine Hydrochloride (CAS No. 1219967-58-4): An Overview of Its Structure, Properties, and Applications

3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride (CAS No. 1219967-58-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications.

The chemical structure of 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride is characterized by a piperidine ring substituted with a 2-(4-pentenyloxy)ethyl group. The presence of the piperidine moiety imparts unique pharmacological properties, while the alkenyl ether substituent contributes to its lipophilicity and bioavailability. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dopamine receptor modulation. Research has shown that this compound exhibits selective affinity for dopamine D₃ receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease. The selective binding to D₃ receptors may offer a more favorable side-effect profile compared to non-selective dopamine receptor ligands.

In addition to its dopaminergic properties, 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of neuropathic and inflammatory pain. The mechanism of action is thought to involve modulation of nociceptive pathways through interactions with central and peripheral nervous system receptors.

The pharmacokinetic properties of 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Metabolism studies have shown that the compound is primarily metabolized by cytochrome P450 enzymes, with major metabolites being identified and characterized.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride in human subjects. Early-phase trials have reported promising results, with the compound demonstrating a favorable safety profile and significant therapeutic effects in target patient populations. These findings have paved the way for further clinical development and potential market approval.

Beyond its therapeutic applications, 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride has also found use as a research tool in academic and industrial laboratories. Its ability to selectively modulate specific receptor subtypes makes it valuable for investigating the roles of these receptors in various physiological processes and disease states. Additionally, the compound serves as a lead structure for the design and synthesis of novel analogs with enhanced pharmacological properties.

In conclusion, 3-[2-(4-Pentenyloxy)ethyl]piperidine hydrochloride (CAS No. 1219967-58-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further development in the treatment of neurological disorders and pain management. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.